Cas no 70005-88-8 ((R)-(+)-1,2,4-Butanetriol)
(R)-(+)-1,2,4-Butanetriol structure
Product Name:(R)-(+)-1,2,4-Butanetriol
CAS No:70005-88-8
MF:C4H10O3
MW:106.120401859283
MDL:MFCD00063212
CID:562868
PubChem ID:6994279
Update Time:2025-09-22
(R)-(+)-1,2,4-Butanetriol Chemical and Physical Properties
Names and Identifiers
-
- (R)-Butane-1,2,4-triol
- (R)-(+)-1,2,4-Butanetriol
- (R)-(+)-1,2,4-TRIYDROXYBUTANE
- (R)-1,2,4-Butanetriol
- (2R)-butane-1,2,4-triol
- R-(-)-1,2,4-Butanetriol
- 1,2,4-Butanetriol, (2R)-
- H270PVK464
- C4H10O3
- (+)-1,2,4-butanetriol
- (2R)-1,2,4-Butanetriol
- 1,2,4-Butanetriol, (R)-
- ARXKVVRQIIOZGF-SCSAIBSYSA-N
- [R,(+)]-1,2,4-Butanetriol
- (r)-(+)-1,2,4-trihydroxybutane
- OR4602
- FCH1121360
- AKOS016015974
- AS-36943
- (R)-(+)-1,2,4-Butanetriol, 98%
- UNII-H270PVK464
- Q27279543
- A836731
- (R)?-?(+?)?-?1,?2,?4-?Butanetriol
- CS-0069613
- AC-13918
- SCHEMBL709962
- 70005-88-8
- BGQ
- MFCD00063212
- DTXSID10426378
- (2R)-1,2,4-Butanetriol; (+)-1,2,4-Butanetriol; (R)-(+)-1,2,4-Butanetriol; (R)-Butane-1,2,4-triol;
-
- MDL: MFCD00063212
- Inchi: 1S/C4H10O3/c5-2-1-4(7)3-6/h4-7H,1-3H2/t4-/m1/s1
- InChI Key: ARXKVVRQIIOZGF-SCSAIBSYSA-N
- SMILES: O[C@@H](CO)CCO
Computed Properties
- Exact Mass: 106.06300
- Monoisotopic Mass: 106.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 37.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.4
- Topological Polar Surface Area: 60.7
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.19
- Boiling Point: 150 ºC
- Flash Point: 110 ºC
- Refractive Index: n20/D 1.474
- PSA: 60.69000
- LogP: -1.27800
- Solubility: Not determined
(R)-(+)-1,2,4-Butanetriol Security Information
- Signal Word:Warning
- Hazard Statement: H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26-S36
- FLUKA BRAND F CODES:3-10-21
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Room temperature
(R)-(+)-1,2,4-Butanetriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 56160-1/G |
(R)-(+)-1,2,4-BUTANETRIOL |
70005-88-8 | 95% | 1g |
$99 | 2023-09-17 | |
| AstaTech | 56160-5/G |
(R)-(+)-1,2,4-BUTANETRIOL |
70005-88-8 | 95% | 5g |
$299 | 2023-09-17 | |
| AstaTech | 56160-25/G |
(R)-(+)-1,2,4-BUTANETRIOL |
70005-88-8 | 95% | 25g |
$879 | 2023-09-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B45525-1g |
(R)-Butane-1,2,4-triol |
70005-88-8 | 95% | 1g |
¥483.0 | 2024-07-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R894068-1g |
(R)-Butane-1,2,4-triol |
70005-88-8 | 95% | 1g |
¥630.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R894068-5g |
(R)-Butane-1,2,4-triol |
70005-88-8 | 95% | 5g |
¥2,580.00 | 2022-08-31 | |
| abcr | AB283817-1 g |
(R)-Butane-1,2,4-triol; 95% |
70005-88-8 | 1g |
€233.70 | 2023-02-04 | ||
| abcr | AB283817-5 g |
(R)-Butane-1,2,4-triol; 95% |
70005-88-8 | 5g |
€704.60 | 2023-02-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R894068-25g |
(R)-Butane-1,2,4-triol |
70005-88-8 | 95% | 25g |
5,224.50 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ535-200mg |
(R)-(+)-1,2,4-Butanetriol |
70005-88-8 | 95% | 200mg |
149.0CNY | 2021-08-03 |
(R)-(+)-1,2,4-Butanetriol Related Literature
-
1. Convenient synthesis of (2R)- and (2S)-2-(1-methylethyl)-5-oxo-2-phenylpentanenitrile, intermediates in the preparation of phenylalkylamine calcium channel blockersJeremy Gilmore,Will Prowse,David Steggles,Michael Urquhart,Jennifer Olkowski J. Chem. Soc. Perkin Trans. 1 1996 2845
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